2-ethoxy-N-4H-1,2,4-triazol-3-ylbenzamide

• IUPAC Name: 2-ethoxy-N-(1H-1,2,4-triazol-5-yl)benzamide
• InChI: InChI=1S/C11H12N4O2/c1-2-17-9-6-4-3-5-8(9)10(16)14-11-12-7-13-15-11/h3-7H,2H2,1H3,(H2,12,13,14,15,16)
• InChI Key: AWFQFPPCXGLIDN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=NC=NN2
• Molecular Formula: C11H12N4O2
• Molecular Weight: 232.24 g/mol

Description

2-ethoxy-N-4H-1,2,4-triazol-3-ylbenzamide is a useful research compound. Its molecular formula is C11H12N4O2 and its molecular weight is 232.24 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 232.09602564 g/mol and the complexity rating of the compound is 262. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

Compounds containing the 1,2,4-triazole moiety are known to interact with a variety of biological targets

Mode of Action

1,2,4-triazole derivatives are known to interact with their targets through hydrogen-bonding and dipole interactions . The ethoxy group in the compound could potentially enhance its lipophilicity, aiding in its interaction with hydrophobic pockets of target proteins.

Biochemical Pathways

1,2,4-triazole derivatives are known to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antioxidant, analgesic, and anticancer activities . The specific pathways affected would depend on the compound’s targets.

Result of Action

Given the broad range of biological activities exhibited by 1,2,4-triazole derivatives , it is plausible that this compound could have diverse effects at the molecular and cellular level.